Cas no 2248350-20-9 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid
• CAS No: 2248350-20-9
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 6420297
• PubChem ID: 137940307
• Update Time: 2025-05-26

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-1H-indole-3-carboxylic acid
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid
• EN300-6510932
• 2248350-20-9

• Inchi： 1S/C14H16N2O4/c1-14(2,3)20-13(19)16-11-10(12(17)18)8-6-4-5-7-9(8)15-11/h4-7,15H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： AISQLWOFMTWKLE-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C2C=CC=CC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid

Recent Advances in the Study of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid (CAS: 2248350-20-9)

The compound 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid (CAS: 2248350-20-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This indole derivative, characterized by its unique carbamate and carboxylic acid functional groups, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have highlighted the role of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid as a key intermediate in the synthesis of novel indole-based therapeutics. Indole derivatives are well-known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the tert-butoxycarbonyl (Boc) protecting group in this compound enhances its stability during synthetic processes, making it a valuable building block for the development of more complex molecules. Researchers have successfully utilized this compound in the synthesis of targeted inhibitors for enzymes such as cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs), which are implicated in various diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic profile of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid and its derivatives. The study employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to evaluate the compound's metabolic stability and bioavailability. Results indicated that the Boc-protected indole scaffold exhibits favorable pharmacokinetic properties, with moderate plasma clearance and acceptable oral bioavailability in preclinical models. These findings suggest that further optimization of this scaffold could yield promising drug candidates.

Another significant area of research involves the exploration of this compound's mechanism of action. Recent in vitro studies have demonstrated that 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid exhibits selective inhibitory activity against certain protein kinases involved in cell proliferation and survival pathways. For instance, it has shown potent inhibition of the Akt/mTOR pathway, which is often dysregulated in cancers. Molecular docking studies have provided insights into the binding interactions between this compound and its target proteins, revealing key structural features that contribute to its inhibitory potency. These insights are invaluable for the design of next-generation kinase inhibitors with improved efficacy and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid and its derivatives. Issues such as off-target effects, potential toxicity, and synthetic scalability need to be addressed through rigorous preclinical testing and structure-activity relationship (SAR) studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance this compound toward clinical trials. Future research directions may include the development of prodrug strategies to enhance bioavailability and the exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-1H-indole-3-carboxylic acid (CAS: 2248350-20-9) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Recent studies have shed light on its synthetic utility, pharmacokinetic properties, and biological activities, paving the way for its application in drug discovery. Continued research and innovation will be crucial to unlocking the full potential of this compound and translating it into clinically viable therapies.